Cas no 1396677-06-7 (N-(3-cyclopropyl-3-hydroxypropyl)-N'-(2,4-difluorophenyl)ethanediamide)

• Product Name: N-(3-cyclopropyl-3-hydroxypropyl)-N'-(2,4-difluorophenyl)ethanediamide
• CAS No: 1396677-06-7
• MF: C₁₄H₁₆F₂N₂O₃
• MW: 298.285250663757
• CID: 5841393
• PubChem ID: 71787527
• Update Time: 2025-10-05

N-(3-cyclopropyl-3-hydroxypropyl)-N'-(2,4-difluorophenyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N-(3-cyclopropyl-3-hydroxypropyl)-N'-(2,4-difluorophenyl)ethanediamide
• N-(3-cyclopropyl-3-hydroxypropyl)-N'-(2,4-difluorophenyl)oxamide
• AKOS024536435
• N1-(3-cyclopropyl-3-hydroxypropyl)-N2-(2,4-difluorophenyl)oxalamide
• F6190-0379
• 1396677-06-7

• Inchi： 1S/C14H16F2N2O3/c15-9-3-4-11(10(16)7-9)18-14(21)13(20)17-6-5-12(19)8-1-2-8/h3-4,7-8,12,19H,1-2,5-6H2,(H,17,20)(H,18,21)
• InChI Key： JUBIVNQCEPYFNE-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1NC(C(NCCC(C1CC1)O)=O)=O)F

Computed Properties

• Exact Mass: 298.11289870g/mol
• Monoisotopic Mass: 298.11289870g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 78.4Ų

Additional information on N-(3-cyclopropyl-3-hydroxypropyl)-N'-(2,4-difluorophenyl)ethanediamide

Introduction to N-(3-cyclopropyl-3-hydroxypropyl)-N'-(2,4-difluorophenyl)ethanediamide (CAS No. 1396677-06-7)

N-(3-cyclopropyl-3-hydroxypropyl)-N'-(2,4-difluorophenyl)ethanediamide is a specialized organic compound characterized by its unique structural and chemical properties. This compound, identified by the CAS number 1396677-06-7, has garnered significant attention in the field of pharmaceutical research due to its potential applications in drug development and molecular biology. The presence of both cyclopropyl and hydroxypropyl groups, along with the difluorophenyl moiety, contributes to its distinct reactivity and functionality, making it a subject of interest for synthetic chemists and biologists.

The compound's structure consists of an ethanediamide backbone, which is a well-known motif in medicinal chemistry for its ability to form hydrogen bonds and interact with biological targets. The incorporation of the 3-cyclopropyl-3-hydroxypropyl side chain introduces steric hindrance and hydrophilic characteristics, respectively, which can influence the compound's solubility and binding affinity. On the other hand, the 2,4-difluorophenyl group enhances electronic properties by introducing fluorine atoms, which are known to modulate metabolic stability and pharmacokinetic profiles.

In recent years, there has been a surge in research focused on fluorinated aromatic compounds due to their enhanced bioavailability and resistance to enzymatic degradation. The use of 2,4-difluorophenyl groups in particular has been explored in the development of antiviral and anticancer agents. For instance, studies have demonstrated that fluorine substitution can significantly improve the binding affinity of small molecules to their biological targets, leading to more effective therapeutic outcomes. N-(3-cyclopropyl-3-hydroxypropyl)-N'-(2,4-difluorophenyl)ethanediamide represents a promising candidate in this context, as its dual functionality may offer synergistic effects in drug design.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the cyclopropyl group necessitates careful handling to avoid unwanted side reactions, while the hydroxypropyl moiety requires protection-deprotection strategies during synthesis. Advanced techniques such as solid-phase synthesis and flow chemistry have been employed to streamline the process and improve scalability.

The pharmacological potential of N-(3-cyclopropyl-3-hydroxypropyl)-N'-(2,4-difluorophenyl)ethanediamide has been investigated in several preclinical studies. Researchers have focused on its interactions with enzymes and receptors relevant to various diseases. Preliminary findings suggest that this compound may exhibit inhibitory activity against certain therapeutic targets, making it a valuable scaffold for further derivatization. Additionally, its structural features make it amenable to modifications that could enhance its pharmacokinetic properties, such as bioavailability and metabolic stability.

The role of computational chemistry in analyzing the properties of N-(3-cyclopropyl-3-hydroxypropyl)-N'-(2,4-difluorophenyl)ethanediamide cannot be overstated. Molecular modeling techniques have been utilized to predict binding affinities, identify potential drug candidates, and optimize synthetic routes. These computational methods provide insights into the compound's behavior at the molecular level, aiding researchers in making informed decisions about its development.

In conclusion, N-(3-cyclopropyl-3-hydroxypropyl)-N'-(2,4-difluorophenyl)ethanediamide (CAS No. 1396677-06-7) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features and demonstrated interactions with biological targets make it a compelling subject for further investigation. As research continues to evolve, this compound may play a crucial role in the development of novel therapeutic agents that address unmet medical needs.